Cas no 1218791-28-6 (4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1218791-28-6
• MF: C₁₃H₁₅BN₂O₄
• MW: 274.080203294754
• MDL: MFCD12546472
• CID: 828315
• PubChem ID: 46739489
• Update Time: 2025-10-15

4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 2-Cyano-5-nitrophenylboronic acid, pinacol ester
• DTXSID20675092
• 2-Cyano-5-nitrophenylboronic acid,pinacol ester
• BS-26609
• MFCD12546472
• E84817
• 2-Cyano-5-nitrophenylboronic acid pinacol ester
• 2-Cyano-5-nitrophenylboronic acid, pinacol
• SY285854
• DB-364996
• AKOS022184005
• 1218791-28-6
• CS-0176289

• MDL： MFCD12546472
• Inchi： 1S/C13H15BN2O4/c1-12(2)13(3,4)20-14(19-12)11-7-10(16(17)18)6-5-9(11)8-15/h5-7H,1-4H3
• InChI Key： JPOBIUGNFDSEOW-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C#N)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 274.11200
• Monoisotopic Mass: 274.1124871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.07000
• LogP: 2.28888

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 1218791-28-6, known as 4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a nitro group (NO₂) and a boron-containing dioxaborolane ring system. The presence of these functional groups makes it a versatile building block in various chemical reactions and applications.

Recent studies have highlighted the importance of dioxaborolane derivatives in modern organic chemistry. These compounds are often employed as intermediates in the synthesis of complex molecules due to their stability and reactivity. The tetramethyl substitution pattern in the dioxaborolane ring further enhances its stability and compatibility with a wide range of reaction conditions. This makes 4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile an ideal candidate for use in cross-coupling reactions and other advanced synthetic methodologies.

The benzonitrile moiety in this compound plays a crucial role in determining its electronic properties. The cyano group (CN) is known for its electron-withdrawing nature, which can significantly influence the reactivity of the molecule in various chemical transformations. In combination with the nitro group (NO₂), this creates a highly activated aromatic system that is amenable to further functionalization. Recent research has demonstrated the utility of such systems in the development of novel materials with tailored electronic properties.

One of the most promising applications of 4-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile lies in its potential as a precursor for advanced materials. For instance, its use in the synthesis of boron-containing polymers has shown great promise in creating materials with enhanced thermal stability and mechanical properties. Additionally, the compound's ability to undergo selective transformations has made it valuable in drug discovery efforts.

In terms of synthesis routes, several methods have been reported for the preparation of this compound. Traditional approaches often involve multi-step reactions starting from simple precursors like benzene derivatives and boron reagents. However, recent advancements have introduced more efficient methods that utilize catalytic systems to achieve higher yields and better selectivity. These improvements are critical for scaling up production to meet growing demand from various industries.

The integration of dioxaborolane systems into organic molecules has also opened new avenues for exploring their biological activities. Preliminary studies suggest that this compound may exhibit interesting pharmacological properties due to its unique structure. Further research is currently underway to investigate its potential as an active ingredient in pharmaceutical formulations.

From an environmental perspective, the synthesis and application of 4-Nitro-2-(4,4,5,5-tetramethyl-1